Cas no 898442-12-1 (9-(4-tert-butylphenyl)-2-(3-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(4-tert-butylphenyl)-2-(3-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 898442-12-1
• MF: C₂₂H₂₀ClN₅O₂
• MW: 421.879503250122
• CID: 6305527
• PubChem ID: 16810151
• Update Time: 2025-05-30

9-(4-tert-butylphenyl)-2-(3-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(4-tert-butylphenyl)-2-(3-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 9-(4-(tert-butyl)phenyl)-2-(3-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• AKOS024660520
• F2565-0063
• 9-(4-tert-butylphenyl)-2-(3-chlorophenyl)-8-oxo-7H-purine-6-carboxamide
• 898442-12-1
• AB00679666-01

• Inchi： 1S/C22H20ClN5O2/c1-22(2,3)13-7-9-15(10-8-13)28-20-17(26-21(28)30)16(18(24)29)25-19(27-20)12-5-4-6-14(23)11-12/h4-11H,1-3H3,(H2,24,29)(H,26,30)
• InChI Key： YXIWXEAICVFDSA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1N=C(C(N)=O)C2=C(N=1)N(C(N2)=O)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 421.1305526g/mol
• Monoisotopic Mass: 421.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 101Ų

Additional information on 9-(4-tert-butylphenyl)-2-(3-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

9-(4-Tert-butylphenyl)-2-(3-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide: A Comprehensive Overview

The compound with CAS No 898442-12-1, known as 9-(4-Tert-butylphenyl)-2-(3-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the purine class of heterocyclic compounds, which are well-known for their diverse biological activities and roles in various biochemical processes. The structure of this molecule is characterized by a purine ring system with specific substituents that confer unique properties and potential therapeutic applications.

The purine ring at the core of this compound serves as a scaffold for attaching various functional groups. In this case, the substituents include a 4-tert-butylphenyl group at position 9, a 3-chlorophenyl group at position 2, and an oxo group at position 8. These substituents not only influence the physical and chemical properties of the molecule but also play a crucial role in its biological activity. Recent studies have highlighted the importance of such structural modifications in enhancing drug efficacy and selectivity.

One of the most intriguing aspects of this compound is its potential as a therapeutic agent. Researchers have been exploring its ability to modulate key cellular pathways and target specific enzymes or receptors involved in disease states. For instance, the purine moiety is known to interact with adenosine receptors, which are implicated in conditions such as inflammation, pain, and cardiovascular diseases. The addition of the tert-butylphenyl and chlorophenyl groups may further enhance its binding affinity and specificity for these targets.

Recent advancements in computational chemistry have enabled scientists to predict the bioavailability and pharmacokinetic profiles of this compound more accurately. Molecular modeling studies suggest that the tert-butyl group may improve lipophilicity, thereby enhancing absorption across biological membranes. Conversely, the presence of the chlorophenyl group could influence metabolic stability and hepatic clearance, which are critical factors in determining drug efficacy and safety.

In addition to its therapeutic potential, this compound has also been studied for its role in biological assays and as a lead compound for drug discovery. Its unique structure makes it an ideal candidate for exploring structure-activity relationships (SAR) in purine-based drug design. By systematically modifying the substituents on the purine ring, researchers can gain insights into how these changes affect biological activity and optimize lead compounds for clinical development.

From an environmental perspective, understanding the ecotoxicological impact of this compound is equally important. As with any novel chemical entity, assessing its potential toxicity to aquatic organisms and its persistence in the environment is crucial for regulatory compliance and sustainable chemical management. Preliminary studies indicate that the compound exhibits moderate toxicity to certain aquatic species, highlighting the need for further investigation into its environmental fate and risk assessment.

In conclusion, 9-(4-Tert-butylphenyl)-2-(3-chlorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide represents a promising candidate in the realm of medicinal chemistry. Its unique structure, combined with recent advancements in computational modeling and biological testing, positions it as a valuable tool for exploring new therapeutic avenues. As research continues to unfold, this compound may pave the way for innovative treatments targeting a wide range of diseases.